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Cat. No.: B050536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutylammonium Acetate (DBAA) is a quaternary ammonium salt that serves as a versatile

compound in various research and industrial applications. With the CAS Number 19070-91-8, it

is recognized for its utility as an ion-pairing agent and a phase transfer catalyst.[1] Its

application is particularly prominent in analytical chemistry, specifically as a mobile phase

additive in High-Performance Ion-Pair Chromatography (HPIPC) and Liquid Chromatography-

Mass Spectrometry (LC-MS) for the separation and quantification of molecules such as

intracellular nucleotides and bile acid conjugates.[1] DBAA's ability to enhance reaction rates

and yields also makes it valuable in organic synthesis for pharmaceuticals and agrochemicals.

Physical and Chemical Properties
The fundamental physical and chemical properties of Dibutylammonium Acetate are

summarized below. It is important to note that many commercially available sources provide

this compound as a solution, typically around 0.5 M in water, and some properties are reported

for this form.[2]
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Property Value Source(s)

CAS Number 19070-91-8 [1][3][4]

Molecular Formula C₁₀H₂₃NO₂ or C₈H₁₉N·C₂H₄O₂ [4][5][6]

Molecular Weight 189.30 g/mol [5][6]

Appearance
Clear, colorless liquid (as a

~0.5 mol/L aqueous solution)
[3]

Solubility Soluble in water

Refractive Index
n20/D 1.348 (for 0.5 M solution

in H₂O)

Melting Point Data not available [2][3]

Boiling Point Data not available [2]

Density

Data for aqueous solutions

have been measured across

temperatures.

[7]

pKa
Specific value not readily

available.

Experimental Protocols for Property Determination
The determination of physical properties requires precise experimental methodologies. Below

are protocols relevant to the characterization of Dibutylammonium Acetate and similar ionic

liquids.

Determination of Density and Speed of Sound
This protocol is based on the methodology used for aqueous binary solutions of

dibutylammonium-based ionic liquids.[7]

Objective: To simultaneously measure the density and speed of sound of Dibutylammonium
Acetate solutions at various temperatures.
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Instrumentation: An Anton Paar densimeter (Model DSA 5000) or equivalent, equipped with

an oscillating U-tube for density measurement and a pulse-echo sensor for speed of sound

measurement.[7] The instrument should have temperature control via internal Peltier

elements with an accuracy of ±0.01 K.[7]

Procedure:

Prepare aqueous solutions of Dibutylammonium Acetate at the desired concentrations.

Calibrate the densimeter using dry air and ultra-pure water at atmospheric pressure.

Inject the sample solution into the measurement cells of the instrument.

Set the initial temperature (e.g., 293.15 K). Allow the system to stabilize.

Record the density and speed of sound measurements.

Increase the temperature in defined increments (e.g., 5 K steps) up to the final desired

temperature (e.g., 323.15 K).[7]

Repeat the measurements at each temperature increment, ensuring thermal equilibrium

before each reading.

Perform each measurement in duplicate or triplicate to ensure reproducibility.[7]

Determination of Refractive Index
This is a standard protocol for measuring the refractive index of a liquid sample.

Objective: To measure the refractive index of a Dibutylammonium Acetate solution.

Instrumentation: A standard Abbe refractometer.

Procedure:

Calibrate the refractometer using a standard reference material with a known refractive

index (e.g., distilled water).

Ensure the prism of the refractometer is clean and dry.
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Apply a few drops of the Dibutylammonium Acetate solution (e.g., 0.5 M in H₂O) to the

surface of the prism.

Close the prism assembly.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus on the crosshairs of the eyepiece.

Read the refractive index value from the instrument's scale.

Record the temperature at which the measurement was taken, as refractive index is

temperature-dependent (e.g., 20°C for nD line).

Visualization of Application in Chromatography
Dibutylammonium Acetate is frequently used as an ion-pairing reagent in reversed-phase

HPLC, a technique essential for the separation of ionic analytes. The following diagram

illustrates the fundamental workflow of this application.
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Caption: Workflow of Ion-Pair Chromatography using Dibutylammonium Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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